1-(2,5-Dichloro-4-methoxybenzenesulfonyl)-4-ethylpiperazine

• Molecular Formula: C13H18Cl2N2O3S
• Molecular Weight: 353.3 g/mol
• IUPAC Name: 1-(2,5-dichloro-4-methoxyphenyl)sulfonyl-4-ethylpiperazine
• InChI: InChI=1S/C13H18Cl2N2O3S/c1-3-16-4-6-17(7-5-16)21(18,19)13-9-10(14)12(20-2)8-11(13)15/h8-9H,3-7H2,1-2H3
• InChI Key: WLAXDJCKUHRCTM-UHFFFAOYSA-N
• SMILES: CCN1CCN(CC1)S(=O)(=O)C2=C(C=C(C(=C2)Cl)OC)Cl

Description

1-(2,5-Dichloro-4-methoxybenzenesulfonyl)-4-ethylpiperazine, also known as DCMPS, is a chemical compound that has been widely used in scientific research for its unique properties. This compound is a derivative of piperazine and has been found to have a wide range of applications in various fields of research.

Mechanism of Action

The mechanism of action of 1-(2,5-Dichloro-4-methoxybenzenesulfonyl)-4-ethylpiperazine involves the inhibition of carbonic anhydrase, which results in a decrease in the production of carbonic acid. This decrease in carbonic acid production leads to a decrease in hydrogen ion concentration, which helps to maintain acid-base balance in the body. 1-(2,5-Dichloro-4-methoxybenzenesulfonyl)-4-ethylpiperazine has also been found to have anti-inflammatory and analgesic properties, which are thought to be due to its ability to inhibit the production of prostaglandins.
Biochemical and Physiological Effects
1-(2,5-Dichloro-4-methoxybenzenesulfonyl)-4-ethylpiperazine has been found to have a wide range of biochemical and physiological effects. This compound has been shown to decrease the production of carbonic acid, which helps to maintain acid-base balance in the body. 1-(2,5-Dichloro-4-methoxybenzenesulfonyl)-4-ethylpiperazine has also been found to have anti-inflammatory and analgesic properties, which make it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(2,5-Dichloro-4-methoxybenzenesulfonyl)-4-ethylpiperazine in lab experiments is its potent inhibition of carbonic anhydrase. This makes it a useful tool for studying the physiological processes that are regulated by this enzyme. However, the use of 1-(2,5-Dichloro-4-methoxybenzenesulfonyl)-4-ethylpiperazine can also have limitations in lab experiments. For example, the compound may have off-target effects that could interfere with the interpretation of results.

Future Directions

There are many future directions for research involving 1-(2,5-Dichloro-4-methoxybenzenesulfonyl)-4-ethylpiperazine. One area of research could focus on the development of new derivatives of 1-(2,5-Dichloro-4-methoxybenzenesulfonyl)-4-ethylpiperazine that have improved potency and selectivity for carbonic anhydrase inhibition. Another area of research could focus on the use of 1-(2,5-Dichloro-4-methoxybenzenesulfonyl)-4-ethylpiperazine in combination with other drugs for the treatment of inflammatory diseases. Additionally, the use of 1-(2,5-Dichloro-4-methoxybenzenesulfonyl)-4-ethylpiperazine in other areas of research, such as cancer biology and neuroscience, could also be explored.
Conclusion
In conclusion, 1-(2,5-Dichloro-4-methoxybenzenesulfonyl)-4-ethylpiperazine is a chemical compound that has been widely used in scientific research for its unique properties. This compound has been found to be a potent inhibitor of carbonic anhydrase, which is involved in many physiological processes. 1-(2,5-Dichloro-4-methoxybenzenesulfonyl)-4-ethylpiperazine has also been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases. While there are advantages and limitations to its use in lab experiments, there are many future directions for research involving 1-(2,5-Dichloro-4-methoxybenzenesulfonyl)-4-ethylpiperazine.

Synthesis Methods

The synthesis method of 1-(2,5-Dichloro-4-methoxybenzenesulfonyl)-4-ethylpiperazine involves the reaction of 2,5-dichloro-4-methoxybenzenesulfonyl chloride with 4-ethylpiperazine in the presence of a base. This reaction results in the formation of 1-(2,5-Dichloro-4-methoxybenzenesulfonyl)-4-ethylpiperazine as a white crystalline solid. The purity of the compound can be increased by recrystallization from an appropriate solvent.

Scientific Research Applications

1-(2,5-Dichloro-4-methoxybenzenesulfonyl)-4-ethylpiperazine has been widely used in scientific research for its unique properties. This compound has been found to be a potent inhibitor of the enzyme carbonic anhydrase, which is involved in many physiological processes such as acid-base balance, respiration, and bone resorption. 1-(2,5-Dichloro-4-methoxybenzenesulfonyl)-4-ethylpiperazine has also been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.